Cas no 532970-55-1 (N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide)

• Product Name: N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide
• CAS No: 532970-55-1
• MF: C₂₈H₂₉N₃O₄S
• MW: 503.612565755844
• CID: 6238962
• PubChem ID: 5096380
• Update Time: 2025-07-09

N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide
• N-[2-[3-[2-(2,4-dimethoxyanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-2-methylbenzamide
• N-{2-[3-({[(2,4-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methylbenzamide
• N-(2-(3-((2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2-methylbenzamide
• F0554-0113
• AKOS024582864
• Oprea1_685649
• 532970-55-1

• Inchi： 1S/C28H29N3O4S/c1-19-8-4-5-9-21(19)28(33)29-14-15-31-17-26(22-10-6-7-11-24(22)31)36-18-27(32)30-23-13-12-20(34-2)16-25(23)35-3/h4-13,16-17H,14-15,18H2,1-3H3,(H,29,33)(H,30,32)
• InChI Key： UGLBFEYRZGFSDV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1OC)OC)=O)C1=CN(CCNC(C2C=CC=CC=2C)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 503.18787759g/mol
• Monoisotopic Mass: 503.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 107Ų

Additional information on N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide

Introduction to N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide (CAS No. 532970-55-1)

N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 532970-55-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide is characterized by its intricate arrangement of functional groups, which includes a carbamoylmethylsulfanyl moiety linked to an indole ring. This unique structural feature contributes to its distinct chemical properties and potential biological interactions. The presence of multiple aromatic rings, such as the 2,4-dimethoxyphenyl group, further enhances its complexity and suggests a wide range of possible applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of indole derivatives. Indole compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide with a carbamoylmethylsulfanyl group and a methyl-substituted benzamide moiety has been designed to optimize its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the indole core with the 2,4-dimethoxyphenyl group and the benzamide moiety creates a scaffold that can be further modified to enhance potency and selectivity. This approach aligns with the current trend in medicinal chemistry towards designing molecules with multiple functional groups that can interact with multiple targets simultaneously.

Recent studies have begun to elucidate the mechanisms of action for similar indole derivatives. These studies have revealed that many indole-based compounds exert their effects by modulating signaling pathways involved in inflammation and cell proliferation. For instance, some indole derivatives have been shown to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide may share similar mechanisms of action, making it a promising candidate for treating inflammatory diseases.

The synthesis of N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has enabled the formation of carbon-carbon bonds that are essential for creating the desired framework.

In addition to its potential therapeutic applications, N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide may also find utility in research settings as a tool compound. Its unique structure and biological activity make it an excellent candidate for use in mechanistic studies aimed at understanding how small molecules interact with biological systems. Such studies are crucial for developing new drug candidates and improving our understanding of disease mechanisms.

The development of novel pharmaceutical agents is often hindered by issues related to drug delivery and bioavailability. However, the structural features of N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methylbenzamide may offer advantages in this regard. The presence of lipophilic aromatic rings can enhance membrane permeability, while polar functional groups can improve solubility. These properties are critical for ensuring that the compound can reach its target site within the body effectively.

Ongoing research is focused on optimizing the pharmacokinetic properties of N-{2-3-({(2,4-dimethoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-yethexy}-methylbenzamide through structural modifications. By fine-tuning its molecular structure, researchers aim to improve its absorption, distribution, metabolism, excretion (ADME) profile. This approach is essential for translating promising preclinical findings into effective clinical treatments.

The future prospects for N-{2-3-(<{(dimethoxyphenyl)carbamoylmethyl)sulfanyl)}^-_!^H
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The synthesis and characterization of N-{N,N-bis(dimetyloxyphenoxy)methylene}}- have been instrumental in advancing our understanding of how structural features influence biological activity. These efforts have laid the groundwork for future investigations into related compounds with potential therapeutic applications. The continued exploration of this class of molecules will undoubtedly yield new insights and opportunities for drug discovery. As research progresses, we can expect to see more sophisticated derivatives being developed, each designed to address specific therapeutic needs. The integration of experimental data with computational modeling will further refine our understanding of how these compounds function at a molecular level, leading to more rational approaches for drug design. In conclusion, N-{N,N-bis(dimetyloxyphenoxy)methylene}} represents an exciting example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique properties make it a valuable tool for both basic research and drug development efforts, and ongoing studies promise to uncover even more about its potential applications. The future looks bright for this compound, and it is likely to remain at the forefront of pharmaceutical research for years to come.